Cas no 1211590-24-7 (4-bromo-5-fluoro-2-methyl-pyridine)

• Product Name: 4-bromo-5-fluoro-2-methyl-pyridine
• CAS No: 1211590-24-7
• MF: C₆H₅BrFN
• MW: 190.01300406456
• MDL: MFCD18251020
• CID: 1024543
• PubChem ID: 57374634
• Update Time: 2025-08-05

4-bromo-5-fluoro-2-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-methylpyridine
• AB74121
• AG-L-59990
• AK-93165
• ANW-53286
• BD231148
• CTK6C4365
• KB-240775
• ST24023375
• Z3985
• 4-bromo-5-fluoro-2-methyl-pyridine
• C6H5BrFN
• SCHEMBL17275770
• SY024725
• MFCD18251020
• DB-367546
• C71771
• A891862
• EN300-4262348
• 1211590-24-7
• DTXSID40724930
• DS-17793
• CS-W018573
• AKOS015999680

• MDL： MFCD18251020
• Inchi： 1S/C6H5BrFN/c1-4-2-5(7)6(8)3-9-4/h2-3H,1H3
• InChI Key： MENOXSCJWFSFHL-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C)C=1)F

Computed Properties

• Exact Mass: 188.95894g/mol
• Monoisotopic Mass: 188.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2

Additional information on 4-bromo-5-fluoro-2-methyl-pyridine

4-Bromo-5-fluoro-2-methyl-pyridine (CAS No. 1211590-24-7): A Versatile Building Block in Modern Organic Synthesis

The compound 4-bromo-5-fluoro-2-methyl-pyridine (CAS 1211590-24-7) is a highly valuable heterocyclic intermediate in pharmaceutical and agrochemical research. Its unique structural features, including the bromine and fluorine substituents on the pyridine ring, make it a sought-after scaffold for designing novel bioactive molecules. Recent trends in drug discovery emphasize the importance of halogenated pyridines, particularly those with fluoro and bromo groups, due to their ability to modulate lipophilicity and metabolic stability.

In the context of current research hotspots, 4-bromo-5-fluoro-2-methyl-pyridine has gained attention for its potential applications in kinase inhibitor development and PET tracer synthesis. The presence of both halogen atoms allows for versatile cross-coupling reactions, a topic frequently searched in organic chemistry forums. Researchers often inquire about Suzuki-Miyaura or Buchwald-Hartwig reactions using this compound, as evidenced by growing literature citations and patent filings.

The methyl group at the 2-position of this pyridine derivative introduces steric effects that influence regio-selectivity in subsequent transformations. This characteristic makes it particularly useful for constructing axial chirality in medicinal chemistry projects. Analytical data shows increasing Google Scholar mentions of 1211590-24-7 in publications related to cancer therapeutics and CNS drug discovery, aligning with industry focus areas.

From a synthetic chemistry perspective, the electron-withdrawing nature of both fluorine and bromine in 4-bromo-5-fluoro-2-methyl-pyridine creates interesting electronic effects for nucleophilic aromatic substitution (SNAr) reactions. Laboratory technicians frequently search for optimal conditions to perform fluorine displacement while retaining the bromo functionality, making this compound a case study in chemo-selective transformations.

Quality control aspects of CAS 1211590-24-7 are another common search topic, with analytical chemists seeking reliable HPLC methods for purity assessment. The compound's UV chromophore allows sensitive detection at 254 nm, while its mass spectrometry profile typically shows characteristic isotopic patterns from the bromine atom. These features are frequently discussed in method development forums for pharmaceutical intermediates.

In material science applications, the 4-bromo-5-fluoro-2-methyl-pyridine structure has shown promise as a precursor for liquid crystal materials and organic semiconductors. The fluorine atom contributes to dipole moment adjustments, while the bromine serves as an anchor point for polymerization or conjugation reactions. Patent databases reveal growing interest in these non-pharmaceutical applications.

Storage and handling recommendations for 1211590-24-7 often appear in technical queries. While not classified as hazardous under standard conditions, best practices suggest protection from moisture and light to maintain stability. The compound's crystalline form at room temperature facilitates accurate weighing for small-scale reactions, a practical advantage noted in process chemistry discussions.

The global market for fluoro-pyridine derivatives like 4-bromo-5-fluoro-2-methyl-pyridine reflects expanding demand from contract research organizations and generic drug manufacturers. Supply chain data indicates steady year-over-year growth in orders for this building block, particularly from regions with strong API manufacturing capabilities. This aligns with pharmaceutical industry shifts toward fragment-based drug design approaches.

Environmental fate studies of halogenated pyridines have become another research focus area, with 1211590-24-7 serving as a model compound for investigating biodegradation pathways. Regulatory agencies increasingly request such data during environmental risk assessments for new chemical entities, making this a timely discussion point for sustainable chemistry initiatives.

In conclusion, 4-bromo-5-fluoro-2-methyl-pyridine (CAS 1211590-24-7) represents a multifaceted tool for researchers across multiple disciplines. Its combination of reactivity, structural features, and application versatility ensures continued relevance in cutting-edge scientific endeavors. The compound's alignment with current drug discovery trends and material science innovations positions it as a valuable asset in the molecular toolkit of modern laboratories.